Cas no 1824060-65-2 ((3-Bromo-2-fluoro-5-methylphenyl)(methyl)sulfane)

• Product Name: (3-Bromo-2-fluoro-5-methylphenyl)(methyl)sulfane
• CAS No: 1824060-65-2
• MF: C₈H₈BrFS
• MW: 235.116523742676
• CID: 5076335
• Update Time: 2025-05-19

(3-Bromo-2-fluoro-5-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-fluoro-5-methylphenyl)(methyl)sulfane

• Inchi： 1S/C8H8BrFS/c1-5-3-6(9)8(10)7(4-5)11-2/h3-4H,1-2H3
• InChI Key： RBGYCOBAPVQFBA-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C)C=1)SC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 3.6
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (3-Bromo-2-fluoro-5-methylphenyl)(methyl)sulfane

Introduction to (3-Bromo-2-fluoro-5-methylphenyl)(methyl)sulfane (CAS No. 1824060-65-2)

(3-Bromo-2-fluoro-5-methylphenyl(methyl)sulfane) is a specialized organic compound characterized by its unique structural and chemical properties. With the CAS number 1824060-65-2, this compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and synthetic chemistry. This article provides a comprehensive overview of the compound, its properties, and the latest research findings that highlight its significance in modern chemical biology.

The molecular structure of (3-Bromo-2-fluoro-5-methylphenyl(methyl)sulfane) consists of a phenyl ring substituted with bromine, fluorine, and methyl groups, which contribute to its distinct reactivity and functionality. The presence of these halogen atoms makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The compound's sulfur-based moiety further enhances its versatility, enabling various chemical transformations that are crucial for medicinal chemistry applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of halogenated aromatic compounds. These substances are known for their ability to interact with biological targets in unique ways, often leading to the discovery of new drugs with improved efficacy and reduced side effects. (3-Bromo-2-fluoro-5-methylphenyl(methyl)sulfane) is no exception, as it has been investigated for its role in modulating various biological pathways. Its structural features make it an attractive candidate for further research, particularly in the context of oncology and anti-inflammatory therapies.

One of the most compelling aspects of (3-Bromo-2-fluoro-5-methylphenyl(methyl)sulfane) is its potential as a building block for more complex drug candidates. The bromine and fluorine substituents provide handles for further functionalization, allowing chemists to design molecules with tailored properties. For instance, these groups can be used to introduce polar or hydrophobic regions into a drug molecule, which can enhance its solubility or binding affinity to biological targets. This flexibility is particularly valuable in the context of fragment-based drug design, where small molecules are modified iteratively to improve their pharmacological activity.

The compound's sulfur content also plays a crucial role in its reactivity and potential applications. Sulfur-containing heterocycles are well-documented for their biological activity and have been widely used in the development of antibiotics, antivirals, and anticancer agents. In particular, thioethers like (3-Bromo-2-fluoro-5-methylphenyl(methyl)sulfane) have shown promise in inhibiting enzymes that are overexpressed in cancer cells. By targeting these enzymes, thioethers can disrupt critical signaling pathways that contribute to tumor growth and progression.

Recent studies have highlighted the importance of (3-Bromo-2-fluoro-5-methylphenyl(methyl)sulfane) in the development of kinase inhibitors. Kinases are enzymes that play a key role in cell signaling and are often dysregulated in cancer cells. By inhibiting specific kinases, it may be possible to halt the progression of tumors and other diseases. The structural features of this compound make it an excellent candidate for designing kinase inhibitors, as it can be modified to target specific residues on the kinase enzyme. This targeted approach has led to the discovery of several potent inhibitors that have advanced into clinical trials.

In addition to its applications in oncology, (3-Bromo-2-fluoro-5-methylphenyl(methyl)sulfane) has also been explored for its potential in anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. By modulating inflammatory pathways, this compound may help reduce symptoms and improve patient outcomes. Preliminary studies have shown that derivatives of (3-Bromo-2-fluoro-5-methylphenyl(methyl)sulfane) can inhibit key inflammatory mediators such as cytokines and chemokines. These findings suggest that this compound could be a valuable tool in developing new anti-inflammatory drugs.

The synthesis of (3-Bromo-2-fluoro-5-methylphenyl(methyl)sulfane) is another area where significant progress has been made. Modern synthetic methods have enabled chemists to produce this compound with high yield and purity, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex molecular framework of this compound. These methods allow for precise control over reaction conditions, ensuring that desired products are obtained with minimal byproducts.

The future prospects for (3-Bromo-2-fluoro-5-methylphenyl(methyl)sulfane) are promising, as ongoing research continues to uncover new applications for this versatile compound. Advances in computational chemistry and machine learning are also expected to play a significant role in discovering new derivatives with enhanced pharmacological properties. By leveraging these technologies, scientists can accelerate the discovery process and bring new therapeutic agents to market more quickly.

In conclusion, (3-Bromo-2-fluoro-5-methylphenyl(methyl)sulfane) (CAS No. 1824060-65-2) is a highly interesting compound with significant potential in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, particularly those targeted at treating cancer and inflammatory diseases. As research continues to evolve, we can expect to see even more innovative applications emerge from this compound.